Cas no 1261945-40-7 (2'-Chloro-2,4'-dimethyl[1,1'-biphenyl]-3-carboxylic acid)

2'-Chloro-2,4'-dimethyl[1,1'-biphenyl]-3-carboxylic acid structure
1261945-40-7 structure
Product Name:2'-Chloro-2,4'-dimethyl[1,1'-biphenyl]-3-carboxylic acid
CAS No:1261945-40-7
MF:C15H13ClO2
MW:260.715523481369
CID:2765168
PubChem ID:53226610
Update Time:2025-04-21

2'-Chloro-2,4'-dimethyl[1,1'-biphenyl]-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • DTXSID00690228
    • 2'-Chloro-2,4'-dimethyl[1,1'-biphenyl]-3-carboxylic acid
    • 1261945-40-7
    • Inchi: 1S/C15H13ClO2/c1-9-6-7-13(14(16)8-9)11-4-3-5-12(10(11)2)15(17)18/h3-8H,1-2H3,(H,17,18)
    • InChI Key: FEEUXSZSRDVZIV-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C)C=CC=1C1C=CC=C(C(=O)O)C=1C

Computed Properties

  • Exact Mass: 260.0604073Da
  • Monoisotopic Mass: 260.0604073Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 305
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 37.3Ų
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